4-(N-benzyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide

• IUPAC Name: 4-[benzyl(methyl)sulfamoyl]-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C27H27N5O5S2/c1-19-17-20(2)29-27(28-19)31-38(34,35)24-15-11-23(12-16-24)30-26(33)22-9-13-25(14-10-22)39(36,37)32(3)18-21-7-5-4-6-8-21/h4-17H,18H2,1-3H3,(H,30,33)(H,28,29,31)
• InChI Key: MYMAZAUMXQRFJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)CC4=CC=CC=C4)C
• Molecular Formula: C27H27N5O5S2
• Molecular Weight: 565.7 g/mol

Description

4-(N-benzyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide is a useful research compound. Its molecular formula is C27H27N5O5S2 and its molecular weight is 565.66. The purity is usually 95%.
BenchChem offers high-quality 4-(N-benzyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N-benzyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Biological Activity

Carbonic Anhydrase Inhibition : Sulfonamide inhibitors, including compounds structurally related to 4-(N-benzyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide, have been investigated for their inhibitory activity against carbonic anhydrase isoenzymes. These inhibitors show significant potential in nanomolar half maximal inhibitory concentrations, suggesting a pathway for therapeutic applications targeting conditions associated with carbonic anhydrase activity (Supuran, Maresca, Gregáň, & Remko, 2013).

Antimicrobial Activity : Methyl (2Z)-4-aryl-2-{4-[(4,6-dimethylpyrimidin-2-yl)-sulfamoyl]phenylamino}-4-oxobut-2-enoates and their silver salts, synthesized from reactions involving compounds structurally similar to 4-(N-benzyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide, have shown antimicrobial activity. This suggests its potential use in developing antimicrobial agents (Gein et al., 2020).

Inhibition of Histone Deacetylase (HDAC) : Compounds with structural similarities to 4-(N-benzyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide have been reported to inhibit histone deacetylase selectively. This inhibition is crucial for blocking cancer cell proliferation and inducing apoptosis, suggesting a role in cancer therapy (Zhou et al., 2008).

Synthesis of Novel Compounds

Fluorescence Binding Studies : Novel p-hydroxycinnamic acid derivatives have been synthesized for fluorescence binding studies with bovine serum albumin. These studies are pivotal for understanding protein-ligand interactions and developing drugs with improved efficacy and safety profiles (Meng et al., 2012).

Synthesis of Reactive Dyes : Reactive dyes with anti-bacterial and insect-repellent properties have been synthesized by coupling sulfonamide derivatives, which share a structural framework with 4-(N-benzyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide. This innovative approach to dye synthesis opens new avenues for functional textiles with integrated biological activities (Mokhtari, Shams‐Nateri, & Ferdosi, 2014).